5-Bromo-2-(trifluoromethyl)indole-3-carbonitrile

• Molecular Formula: C10H4BrF3N2
• Molecular Weight: 289.05 g/mol
• IUPAC Name: 5-bromo-2-(trifluoromethyl)-1H-indole-3-carbonitrile
• InChI: InChI=1S/C10H4BrF3N2/c11-5-1-2-8-6(3-5)7(4-15)9(16-8)10(12,13)14/h1-3,16H
• InChI Key: UFKRHNPRTHRMNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=C(N2)C(F)(F)F)C#N

Description

5-Bromo-2-(trifluoromethyl)indole-3-carbonitrile is a useful research compound. Its molecular formula is C10H4BrF3N2 and its molecular weight is 289.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-cyano-2-(trifluoromethyl)indole (1.05 g, 5.0 mmole) in acetic acid is treated with Br2 (0.6 mL, 6.0 mmole) at room temperature, and stirred until reaction is complete by TLC. The reaction mixture is worked up as described in Example 22 to afford the title product as a white solid after chromatography (silica gel and 4:1 hexanes:ethyl acetate) and crystallization, 0.95 g (65% yield), mp 188°-191.5° C., identified by IR, 1HNMR, 19FNMR and mass spectral analyses.